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Compound of Interest

Compound Name: RTI-113

Cat. No.: B1149545

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling of RTI-113, a
potent and selective dopamine reuptake inhibitor. Given the absence of a specific Safety Data
Sheet (SDS), the following procedures are based on best practices for handling hazardous
research chemicals and analogous phenyltropane compounds. Adherence to these guidelines
is critical to ensure personnel safety and maintain a secure laboratory environment.

Chemical and Physical Properties

Limited publicly available data exists for the specific physical properties of RTI-113. The
following table summarizes its known chemical identifiers and properties.
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Property Value

Phenyl (1R,2S,3S,5S)-3-(4-chlorophenyl)-8-

IUPAC Name methyl-8-azabicyclo[3.2.1]octane-2-carboxylate
hydrochloride
RTI-4229-113, (-)-23-Carbomethoxy-33-(4-

Synonyms )
chlorophenyl)tropane hydrochloride

CAS Number 141807-57-0

Molecular Formula C21H22CINO2-HCI

Molecular Weight 392.32 g/mol

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling RTI-113 to prevent dermal, ocular,
and respiratory exposure. The following table outlines the required PPE.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1149545?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specifications and Use

Double gloving is required.
) o Change gloves every two
Hand Protection Nitrile Gloves ] ]
hours or immediately upon

contamination.

Must be worn at all times in the
Eye Protection Safety Goggles laboratory where RTI-113 is
handled.

Required when there is a risk
Face Protection Face Shield of splashes or aerosol

generation.

Fully buttoned, with tight-fitting

Body Protection Laboratory Coat
cuffs.

All handling of RTI-113 powder
Respiratory Protection Fume Hood must be conducted in a
certified chemical fume hood.

Recommended as a minimum
N95 Respirator for weighing and aliquoting,

even within a fume hood.

Operational Plan for Safe Handling

A systematic approach to handling RTI-113 is essential to minimize risk. The following step-by-
step procedures must be followed.

Preparation and Weighing

» Restricted Access: Designate a specific area within the laboratory for handling RTI-113.
Access should be restricted to authorized personnel only.

e Fume Hood Use: All manipulations of solid RTI-113, including weighing and reconstitution,
must be performed inside a certified chemical fume hood to prevent inhalation of airborne
particles.
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o Decontamination of Surfaces: Before and after handling, decontaminate the work surface
within the fume hood with a suitable solvent (e.g., 70% ethanol), followed by a laboratory-
grade detergent.

» Use of Disposable Equipment: Utilize disposable spatulas and weigh boats for handling the
powder to prevent cross-contamination.

o Solution Preparation: When preparing solutions, add the solvent to the RTI-113 powder
slowly to avoid splashing.

Use in Experiments

o Clear Labeling: All containers with RTI-113, whether in solid or solution form, must be clearly
labeled with the compound name, concentration, date of preparation, and appropriate hazard
symbols.

« Containment: During experiments, use secondary containment (e.g., a tray) to contain any
potential spills.

e Avoid Aerosolization: Handle solutions containing RTI-113 in a manner that minimizes the
generation of aerosols.

Spill Cleanup

e Immediate Action: In the event of a spill, evacuate the immediate area and inform the
laboratory supervisor.

o PPE: Don appropriate PPE, including double gloves, safety goggles, a lab coat, and an N95
respirator, before attempting to clean the spill.

o Containment: For liquid spills, cover with an absorbent material (e.qg., spill pillows or
vermiculite). For solid spills, gently cover with a damp paper towel to avoid raising dust.

o Cleanup: Carefully collect the absorbed material or contained powder using a scoop or
forceps and place it in a sealed, labeled hazardous waste container.

» Decontamination: Clean the spill area with a suitable solvent and then with a laboratory-
grade detergent. All materials used for cleanup must be disposed of as hazardous waste.
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Disposal Plan

Proper disposal of RTI-113 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

o Waste Segregation: All waste contaminated with RTI-113, including unused compound,
solutions, contaminated PPE, and cleaning materials, must be segregated from general
laboratory waste.

e Hazardous Waste Containers: Use dedicated, clearly labeled, and sealed hazardous waste
containers for all RTI-113 waste.

» Disposal Vendor: Arrange for the disposal of the hazardous waste through a licensed and
certified chemical waste disposal company. Follow all institutional and local regulations for
hazardous waste disposal.

e Record Keeping: Maintain accurate records of the generation and disposal of all RTI-113
waste.

Experimental Workflow for Handling RTI-113
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Workflow for Handling RTI-113
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Caption: Logical workflow for the safe handling of RTI-113 from preparation to disposal.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
RTI-113]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1149545#personal-protective-equipment-for-
handling-rti-113]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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